Cas no 547-75-1 (Hyocholic Acid)

Product Name:Hyocholic Acid

CAS No:547-75-1
CID:368571
MF:C₂₄H₄₀O₅
MW:408.57140827179
Update Time:2025-04-19

Chemical and Physical Properties Global Suppliers Applications & Uses Related Products Analysis

Chemical and Physical Properties

Hyocholic Acid Chemical and Physical Properties

Names and Identifiers

- 3a,6a,7a-Trihydroxy-5b-cholanic acid
- 5b-Cholanic acid, 3a,6a,7a-trihydroxy- (7CI)
- 3a,6a,7a-Trihydroxy-5b-cholan-24-oic acid
- 3a,6a,7a-Trihydroxy-5b-cholanoic acid
- 5b-Cholanic acid-3a,6a,7a-triol
- Iocholic acid
- a-Hyocholic acid
- g-Muricholic acid
- 6a-Hydroxychenodeoxycholic acid
- Hyocholic acid
- 5b-Cholan-24-oic acid, 3a,6a,7a-trihydroxy- (8CI)
- 3α,6α,7α-Trihydroxy-5β-cholanic Acid
- 3α,6α,7α-Trihydroxy-
- Cholan-24-oic acid,3,6,7-trihydroxy-, (3alpha,5beta,6alpha,7alpha)-
- AC1MWBNG
- AG-G-35199
- Ambcb6834643
- CTK5B9020
- SureCN7836617
- Hyocholic Acid
- Inchi： 1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21-,22+,23-,24-/m1/s1
- InChI Key： DKPMWHFRUGMUKF-KWXDGCAGSA-N
- SMILES： O[C@@H]1[C@@H]([C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O)O

Computed Properties

- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4

Experimental Properties

Hyocholic Acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Hyocholic Acid Related Literature

1. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Related Categories

547-75-1 (Hyocholic Acid) Global Suppliers

Product Overview and Price Analysis

Hyocholic Acid (CAS 547-75-1) is a secondary bile acid primarily found in pigs, with the chemical formula C24H40O5. It is a key intermediate in the metabolism of bile acids and serves as a valuable reference standard and biochemical research reagent.

CAS no.547-75-1 comprehensive analysis

+View Details

547-75-1 (Hyocholic Acid) Analysis Comprehensive analysis of product information

This analysis focuses on Hyocholic Acid, a bile acid. Two structurally similar muricholic acid isomers were selected for comparison to highlight differences in stereochemistry and properties.
Data filtering and comparison methods:
Selection based on shared molecular formula (C24H40O5) and bile acid core structure.
Comparison of stereochemistry at key hydroxyl group positions (3α, 6β, 7β vs. 3α, 6α, 7β).
Analysis of physical properties (e.g., melting point, density) derived from available data.

Table 1: Chemical Information and Physicochemical Properties Comparison (*Target, ☆Analogs)

Items	Hyocholic Acid (*)	α-Muricholic Acid (☆)	β-Muricholic Acid (☆)
Name	Hyocholic Acid	α-Muricholic Acid	β-Muricholic Acid
CAS No.	547-75-1	2393-58-0	2393-59-1
Molecular Formula	C24H40O5	C24H40O5	C24H40O5
Molecular Weight	408.57	408.57	408.57
Structural Feature/Functional Group	Bile acid; 3α,6α,7α-trihydroxy-5β-cholan-24-oic acid	Bile acid; 3α,6β,7α-trihydroxy-5β-cholan-24-oic acid	Bile acid; 3α,6β,7β-trihydroxy-5β-cholan-24-oic acid
Melting Point	——	——	226 °C
Boiling Point	——	565.7°C at 760 mmHg	565.7°C at 760 mmHg
Density	——	1.184	1.184
Solubility	——	——	——
Color & Form	——	——	white to beige
Main Hazards	——	——	——
GHS Classification	——	——	——
Remarks	Primary porcine bile acid.	Murine bile acid isomer.	Murine bile acid isomer.

Table 2: Product Specifications, Storage & Safety (Comprehensive Analogy)

Items	Hyocholic Acid (*)	α-Muricholic Acid (☆)	β-Muricholic Acid (☆)
Purity Specification	——	——	——
Storage Condition	−20°C	——	-20°C
Stability	——	——	——
Packaging	——	——	——
Transport Requirements	——	——	——
Regulatory Restrictions	——	——	——

Table 3: Market Supply, Applications & Industry Analysis

Items	Hyocholic Acid (*)	α-Muricholic Acid (☆)	β-Muricholic Acid (☆)
Supplier Distribution	Specialty chemical/biochemical suppliers	Specialty biochemical suppliers	Specialty biochemical suppliers
Market Availability	Limited, research-grade	Limited, research-grade	Limited, research-grade
Price Range	——	——	——
Primary Use	Biochemical research, reference standard	Biochemical research, reference standard	Biochemical research, reference standard
Application Field	Metabolism, gastroenterology research	Murine metabolism studies	Murine metabolism studies
Market Demand & Outlook	Niche, stable research demand	Niche, stable research demand	Niche, stable research demand
Supply Chain Characteristics	Small-scale, custom synthesis common	Small-scale, custom synthesis common	Small-scale, custom synthesis common

Analysis logic explanation

All three are C24 bile acid isomers differing in hydroxyl group stereochemistry, affecting polarity and biological activity.
Similar molecular weight/formula suggest comparable basic physicochemical properties like boiling point.
Limited market data indicates all are niche research chemicals, not bulk commodities.
Storage at -20°C for some suggests sensitivity, requiring cold chain for stability.
Shared applications in metabolic research highlight their value as specific biological probes.

Conclusion

Hyocholic Acid and the muricholic acid isomers are structurally similar C24 bile acids primarily used in specialized biochemical and metabolic research. Their value lies in their species-specificity (porcine vs. murine) and stereochemical differences, which influence their biological functions and receptor interactions. From a supplier perspective, these are low-volume, high-purity specialty chemicals typically supplied by a limited number of biochemical companies catering to academic and pharmaceutical research. Their supply chains are characterized by small-scale production, often through custom synthesis, to meet the precise standards required for scientific studies.
Main limitations:
Public data is extremely limited, lacking detailed physicochemical properties, MSDS, pricing, and real-time stock information.
Commercial specifications (purity, packaging) and regulatory classifications (GHS) are not publicly disclosed for most suppliers.

Based on current supplier listings, Hyocholic Acid is a high-purity, specialized biochemical reagent. Prices are typically quoted per milligram or gram, reflecting its niche research application. Bulk pricing may be available but is not commonly listed. The market is characterized by a limited number of specialized suppliers.

The main factors affecting prices include:

Purity Grade (e.g., analytical standard vs. research grade)
Quantity Ordered (bulk discounts may apply)
Supplier Reputation and Quality Certification
Packaging and Delivery Specifications
Market Availability and Supply Chain Stability

High quality verification supplier (strong customization capability)

Amadis Chemical Company Limited

Gold Member

Audited Supplier

浙江, CN

sales@amadischem.com

Founded in 2011, Amadis Chemical is an innovative manufacturer and service provider specializing in high-quality carbohydrates, nucleosides, nucleotides, phosphoramidites, APIs, and pharmaceutical intermediates.

(CAS:547-75-1)Hyocholic Acid

Order Number: A902422
Quantity: 5mg/10mg/25mg/50mg
Price ($): 163.0/276.0/602.0/1028.0
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 30 August

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

江苏, CN

18501500038@163.com

Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

Main products

(CAS:547-75-1)Hyocholic acid

Order Number: LE13638
Quantity: 25KG,200KG,1000KG
Price ($): discuss personally
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 20 June

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

上海, CN

sales@shochem.com

SHOCHEM is a high-tech enterprise specializing in pharmaceutical R&D, focusing on camptothecin derivatives, lipid-based nucleic acid delivery excipients, and high-purity synthetic phospholipids.

Main products

(CAS:547-75-1)Hyocholic acid

Order Number: 0231
Quantity: 100mg;500mg;1g
Price ($):
Stock Status: in Stock
Purity: 98%min
Last Updated: Thursday, 21 August

Top Recommended Suppliers

SHOCHEM(SHANGHAI) CO., LTD - Specialized Supplier of Advanced Pharmaceutical Intermediates

Focus on pharmaceutical R&D and camptothecin derivatives
Provides lipid-based nucleic acid delivery excipients and phospholipids
Equipped with a 1000 sqm R&D center and advanced analytical instruments
Two production bases support flexible supply from mg to ton scale
Adheres to a 'professional, focused, win-win cooperation' philosophy

Tiancheng Chemical (Jiangsu) Co., Ltd - Leading Eco-Friendly Fine Chemical Innovator

High-tech enterprise focused on R&D and production of fine chemicals.
Core products include UV-curable resins, eco-friendly solvents, and organic intermediates.
Products serve high-tech sectors like semiconductors, PCBs, and green energy materials.
Committed to 'Specialty & Green' development philosophy with six major product series.
Strong capabilities in product innovation, quality control, and customer service.

Hyocholic Acid Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201438-1g	3a,6a,7a-Trihydroxy-5b-cholanic acid	547-75-1	95%	1g	$930	2021-06-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	700159P-5MG	Hyocholic Acid	547-75-1		5mg	¥1846.08	2023-11-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H911369-1mg	Hyocholic Acid	547-75-1	98%	1mg	￥716.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H911369-5mg	Hyocholic Acid	547-75-1	98%	5mg	￥1,900.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H911369-100mg	Hyocholic Acid	547-75-1	98%	100mg	￥9,600.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H911369-1g	Hyocholic Acid	547-75-1	98%	1g	￥28,000.00	2022-01-14
TRC	T795105-5mg	3α,6α,7α-Trihydroxy-5β-cholanic Acid	547-75-1		5mg	$ 161.00	2023-09-05
TRC	T795105-10mg	3α,6α,7α-Trihydroxy-5β-cholanic Acid	547-75-1		10mg	$ 293.00	2023-09-05
TRC	T795105-25mg	3α,6α,7α-Trihydroxy-5β-cholanic Acid	547-75-1		25mg	$ 558.00	2023-09-05
TRC	T795105-50mg	3α,6α,7α-Trihydroxy-5β-cholanic Acid	547-75-1		50mg	$890.00	2023-05-17

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (547-75-1) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Bile Acids and Derivatives Market	——	——	Growing pharmaceutical R&D in metabolic diseases Increasing demand for diagnostic reagents
Steroids and Hormones Market (Parent Category)	——	——	Aging population and related healthcare needs Advancements in synthetic biology
Specialty Biochemical Reagents Market	——	——	Expansion of life sciences research funding Rise of precision medicine and biomarker discovery
Hyocholic Acid Market (Estimated)	Niche/Small	Stable/Low	Specialized research applications Limited but consistent demand from academic/pharma labs

547-75-1 (Hyocholic Acid) Related Products

Hyocholic Acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Production is highly concentrated in regions with strong life science and fine chemical sectors.
Key producers are located in North America, Western Europe (Germany, Switzerland), and parts of Asia.
Manufacturing is limited to specialized fine chemical and biochemical companies.
Synthesis or extraction requires specialized expertise and facilities.

Consumption End

Demand is driven by academic research institutions, pharmaceutical companies, and CROs.
Major consumption regions mirror global R&D hubs: North America, Europe, and East Asia.
Demand is project-based and sporadic rather than continuous high-volume.
End-users prioritize purity, reliability, and technical support over price.

European Market

Characterized by stringent REACH compliance and high-quality standards.
Strong demand from well-funded academic and pharmaceutical research centers.
Logistics and supply chains within the EU are generally efficient.
Prices may be higher due to regulatory and operational costs.

Asia-Pacific Market

Growing demand fueled by expanding life sciences research in China, Japan, and India.
Increasing presence of regional fine chemical manufacturers.
Competitive pricing can be found, but quality verification is crucial.
Supply chain logistics are improving but can be variable.

Safety and regulatory requirements

Hazard classification

CasNo 547-75-1 is a biochemical organic acid. Based on available data, it is not classified as a severely hazardous substance under major systems like GHS, but it requires careful handling.
May cause irritation to eyes, skin, and respiratory system upon contact or inhalation of dust.
Not typically classified as highly flammable or explosive under normal conditions.
Proper disposal is required to prevent potential environmental impact.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, and well-ventilated place. Keep container tightly sealed. Recommended storage at 2-8°C for long-term stability.
Transportation classification: Not regulated as dangerous goods for transport under most international frameworks (e.g., IATA, IMDG, ADR) in typical small quantities.
Packaging requirements: Should be packaged in sealed, moisture-proof containers (e.g., glass vials, sealed plastic bags) to maintain purity and stability.
Identification requirements: Label must clearly state product name, CAS number, purity, batch number, storage conditions, and supplier information.

Supply chain risk assessment

Geographic Concentration Risk

Production is limited to a few specialized global suppliers, creating dependency.
Geopolitical or trade issues between major producing and consuming regions could disrupt supply.
Logistics delays from single-source regions can impact research timelines.

Compliance Risk

Must comply with international regulations (e.g., REACH, TSCA) for import/export.
Documentation for quality (CoA) and safety (SDS) must be accurate and complete.
Changes in chemical regulations can affect sourcing and cost structures.

Technical Risk

Synthesis and purification require specialized expertise, limiting alternative suppliers.
Risk of quality inconsistency between batches from different sources.
Long lead times for custom synthesis or high-purity batches are possible.

Market Risk

Demand is niche and volatile, tied to specific research funding cycles.
Prices can be sensitive to raw material costs for synthesis or extraction.
Limited competition may reduce price negotiation leverage for buyers.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Prioritize globally recognized suppliers like Sigma-Aldrich (Merck), Cayman Chemical, or Toronto Research Chemicals. They provide comprehensive documentation (CoA, SDS), high batch-to-batch consistency, reliable global logistics, and strong technical support, which is critical for research reproducibility and regulatory compliance.

Alternative Option: ——
Consider reputable fine chemical specialists or regional leaders in Asia (e.g., TCI, Alfa Chemistry affiliates). These suppliers often offer competitive pricing while maintaining good quality standards. Verify their certifications, request sample CoAs, and check customer reviews before large orders to ensure reliability.

Cost Optimization: ——
For non-critical applications or bulk needs, evaluate suppliers from competitive manufacturing regions. Conduct rigorous quality audits, request extensive sample testing, and establish clear quality specifications in contracts. This approach carries higher risk and requires more diligent quality control management.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define required purity grade, quantity, and packaging specifications.
Research and shortlist 3-5 potential suppliers with proven track records.
Prepare a checklist for required documentation (SDS, CoA, TDS).

Supplier Evaluation and Quotation:
Request and compare detailed quotations including Incoterms and lead times.
Evaluate suppliers based on quality certs, customer feedback, and sample analysis.
Clarify payment terms, return policies, and liability clauses.

Order Placement and Follow-up:
Place a trial order for a small quantity to verify quality first.
Confirm all shipping documents and regulatory compliance are in order.
Track shipment and schedule quality inspection upon receipt.

Conclusion

Procuring Hyocholic Acid (547-75-1) requires a strategy balancing quality assurance, supply reliability, and cost-effectiveness due to its niche research application. Prioritize suppliers with robust quality systems and reliable documentation. Diversify your supplier base to mitigate geographic and supply chain risks. Always verify quality upon receipt, especially when sourcing from new vendors. Building long-term relationships with key suppliers can improve priority access and stability.

Key points:

Quality and Documentation First: Prioritize suppliers providing full analytical documentation (CoA) for research validity.
Mitigate Supply Concentration: Develop relationships with at least two reputable suppliers in different regions.
Conduct Rigorous Pre-Qualification: Test samples from new suppliers before committing to large orders.
Plan for Lead Times: Account for potential longer sourcing cycles due to specialized production.

86-4000-025-960 wdj.tech@chem960.com 86-17721545752

Building 14-1, Xingzhihui Business Garden, No. 19 Xinghuo Road, Pukou District, Nanjing City, Jiangsu Province，China